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Compound of Interest

Compound Name: E5090

Cat. No.: B1671020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Calcium Chloride (E509) in a laboratory setting. The information

herein is intended to supplement, not replace, your institution's established safety protocols

and the specific Safety Data Sheet (SDS) for the product you are using.

Hazard Identification and Personal Protective
Equipment (PPE)
Calcium Chloride is a hygroscopic substance that can cause significant irritation to the eyes,

skin, and respiratory tract. When dissolved in water, it releases heat in an exothermic reaction,

which can cause thermal burns if not handled properly.

Recommended Personal Protective Equipment (PPE) for Handling Calcium Chloride:
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Protection Type Equipment Specification and Use Notes

Eye Protection Safety Goggles

Wear dust-resistant, chemical

safety goggles to protect

against dust particles and

splashes.[1][2] A face shield

may be required for operations

with a high risk of splashing.

Hand Protection Gloves

Use suitable protective gloves,

such as nitrile or rubber, to

prevent skin contact.[1][2][3]

Respiratory Protection Particulate Respirator

For operations that generate

dust, a NIOSH-approved N95

or P95 half-mask particulate

respirator is recommended to

prevent respiratory tract

irritation.[1][2]

Body Protection Lab Coat/Protective Clothing

Wear a lab coat or other

appropriate protective clothing

to prevent skin contact.[1][4]

For prolonged exposure or

handling of large quantities, full

protective clothing may be

necessary.[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of Calcium

Chloride and ensuring a safe laboratory environment.

Handling Procedures:

Avoid generating dust during handling.[1]

Use in a well-ventilated area. Local exhaust ventilation is recommended for procedures that

may generate airborne particles.[1][4]
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When dissolving in water, always add Calcium Chloride to cool water slowly to control the

exothermic reaction and prevent spattering.[4]

Wash hands thoroughly with soap and water after handling and before breaks.[1]

Ensure that an eyewash station and emergency shower are readily accessible in the work

area.[1][4]

Storage Procedures:

Store in a cool, dry, well-ventilated area.[1][5]

Keep containers tightly closed to prevent the absorption of moisture from the air

(hygroscopic nature).[1][5][6]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[3] Contact with some metals may evolve flammable hydrogen gas.[3]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving Calcium

Chloride.

First Aid Measures:
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.[1][4]

[5]

Skin Contact

Remove contaminated clothing and wash the

affected skin area thoroughly with soap and

water. If irritation persists, seek medical

attention.[1][4][5]

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[1][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, have them drink two to four glasses

of water or milk. Seek immediate medical

attention.[4][5]

Spill Response:

In the event of a Calcium Chloride spill, follow these steps to ensure safe cleanup:
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Preparation

Cleanup

Disposal

Evacuate non-essential personnel

Wear appropriate PPE
(goggles, gloves, respirator)

Ensure adequate ventilation

Contain the spill

Slightly moisten with water to minimize dust (optional)

Carefully sweep or vacuum
solid material

Collect in a suitable, labeled container

Rinse the spill area with water

Dispose of waste according to
local regulations

Click to download full resolution via product page

Calcium Chloride Spill Cleanup Workflow.
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Disposal Plan
Calcium Chloride waste should be managed in accordance with local, state, and federal

regulations.

Solid Waste: In many areas, solid Calcium Chloride can be disposed of in the regular trash,

provided it is in a sealed container.[7] However, some jurisdictions may classify it as "special

waste" requiring disposal at a designated hazardous waste facility.[7] Always confirm local

regulations.

Liquid Waste: Aqueous solutions of Calcium Chloride can often be disposed of down the

drain with copious amounts of water to dilute the solution.[7] Again, it is imperative to check

with your local water and sewerage authority before doing so.[7]

Do not dispose of Calcium Chloride in a way that allows it to enter drains, water courses, or

the soil.[2][3]

Quantitative Data
The following table summarizes key quantitative data for Calcium Chloride.

Parameter Value Reference

Oral LD50 (Rat) 1000 mg/kg [4]

Oral LD50 (Mouse) 1940 mg/kg [4]

Dermal LD50 (Rabbit) > 5000 mg/kg [8]

Occupational Exposure Limit

(Canada)
5 mg/m³ (TWA) [8]

pH
8 - 10 (100 g/L aqueous

solution at 20°C)
[9]

Boiling Point > 1600°C [10]

Melting Point 772°C [10]
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This information is intended to build trust and provide value beyond the product itself, making

this a preferred source for laboratory safety and chemical handling information. Always

prioritize safety and consult the specific SDS for the Calcium Chloride product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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